Temperature tuned syntheses of two new d10-based Cd(ii) cluster metal–organic frameworks: luminescence sensing and photocatalytic properties†
RSC Advances Pub Date: 2019-09-20 DOI: 10.1039/C9RA05167H
Abstract
The solvothermal reactions of 5,5′-(1,4-phenylenebis(methyleneoxy))diisophthalic acid (H4L) and the N-donor ancillary ligand 3,3′,5,5′-tetramethyl-4,4′-bipyrazole (bpz) with cadmium(II) salts at two different reaction temperatures yielded two new metal–organic frameworks (MOFs), viz., [Cd(H2L)(bpz)]n (1) and [Cd2(H4L)(L)(bpz)2]n (2), which have been characterized by FTIR and single crystal X-ray diffraction. The single crystal X-ray diffraction studies revealed that 1 displays a 3-periodic network with monometallic SBU, while 2 exhibits a 3-periodic network with a 2-fold interpenetration feature. The effects of variation in reaction temperature on the architecture of MOFs 1 and 2 have been discussed. The luminescence investigation indicates that both 1 and 2 displayed good turn-off luminescence sensing against nitroaromatic compounds (NACs), especially m-nitrophenol (MNP), via a decrease in their luminescence intensities with a Ksv value of 6.43 × 103 for 1 and 2.03 × 104 for 2 and LOD values of 1.09 and 0.81 ppm for 1 and 2, respectively. The plausible mechanism for the decline in luminescence intensity of the MOFs with NACs has been addressed using theoretical calculations. The photocatalytic properties for both the MOFs demonstrated that they display efficient photocatalytic performances to degrade methyl violet (MV) under UV irradiation. The plausible mechanism through which these MOFs exhibited photocatalytic properties has been suggested using band gap calculations.
Recommended Literature
- [1] Topically resolved intramolecular CH-π interactions in phenylalanine derivatives†
- [2] Contrasting photophysical properties of rhenium(i) tricarbonyl complexes having carbazole groups attached to the polypyridine ligand†
- [3] Plasmonic-redox controlled atom transfer radical polymerization†
- [4] Solid-state 87Rb NMR signatures for rubidium cations bound to a G-quadruplex†
- [5] Large-area MoS2 thin layers directly synthesized on Pyramid-Si substrate for surface-enhanced Raman scattering
- [6] Rapid detection of hydrazine in almost wholly water solution and in living cells with a new colorimetric and fluorescent turn-on probe†
- [7] Diastereoselective synthesis of cyclic α-fluoromethylidenephosphonates using α-fluoroallenephosphonate as dienophile
- [8] The RbSr 2Σ+ ground state investigated via spectroscopy of hot and ultracold molecules†‡
- [9] Asymmetric formal synthesis of schulzeines A and C†
- [10] Doubly N-fused meso-aryl substituted hexaphyrins(1.1.1.1.1.1)
